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Compound of Interest

Compound Name:
4-Formyl-1-methylpyridinium

benzenesulfonate

CAS No.: 82228-89-5

Cat. No.: B1352938

Get Quote

Technical Support Center: 4-FMPBS
Introduction
Welcome to the technical support center for 4-FMPBS. This resource is designed to provide

researchers, scientists, and drug development professionals with comprehensive

troubleshooting guides and frequently asked questions regarding the use of this compound in

experimental settings. Our goal is to help you anticipate and address common challenges,

ensuring the accuracy and reproducibility of your results.

Clarification Required: Identity of "4-FMPBS"
Before proceeding to detailed technical information, it is crucial to clarify the precise chemical

identity of "4-FMPBS." Initial searches for this acronym have not yielded a definitive match for a

single, widely recognized chemical compound. This ambiguity may arise from a number of

factors, including the use of a non-standard abbreviation, an internal laboratory code, or a

potential misspelling.
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Based on our preliminary research, "4-FMPBS" could potentially refer to several different

compounds, each with distinct chemical properties and, therefore, different side reactions and

byproducts. The most plausible candidates include:

4-Formylphenylboronic acid (4-FPBA): A bifunctional molecule commonly used in organic

synthesis.

Perfluorobutanesulfonic acid (PFBS): A surfactant with various industrial and research

applications.

A derivative of 4-Formylbenzoate.

A derivative of 1,2,4,5-Tetrakis(4-formylphenyl)benzene.

To provide you with accurate and relevant technical support, we kindly request that you provide

the full chemical name or the Chemical Abstracts Service (CAS) number for the compound you

are working with.

Once the specific identity of "4-FMPBS" is confirmed, this support center will be updated with

detailed information on its common side reactions, byproducts, and troubleshooting protocols.

The planned content will include:

Frequently Asked Questions (FAQs): Addressing common issues encountered during

synthesis, purification, and application.

Troubleshooting Guides: Step-by-step solutions to specific experimental problems.

Data Tables: Summarizing quantitative data on reaction yields, impurity profiles, and stability

under various conditions.

Experimental Protocols: Detailed methodologies for key procedures.

Visual Diagrams: Signaling pathways, experimental workflows, and logical relationships

illustrated using Graphviz.

We are committed to providing you with the highest quality technical support. Your clarification

will enable us to deliver the precise information you need for your research. Thank you for your
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understanding.

To cite this document: BenchChem. [Common side reactions and byproducts when using 4-
FMPBS]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1352938/docs#common-side-reactions-and-
byproducts-when-using-4-fmpbs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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